![molecular formula C18H17ClN2 B1226035 3-(4-Chlorophenyl)-2-methyl-3,3a,4,5-tetrahydrobenzo[g]indazole](/img/structure/B1226035.png)
3-(4-Chlorophenyl)-2-methyl-3,3a,4,5-tetrahydrobenzo[g]indazole
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Overview
Description
3-(4-chlorophenyl)-2-methyl-3,3a,4,5-tetrahydrobenzo[g]indazole is a member of tetralins.
Scientific Research Applications
Enzyme Inhibition Studies
The compound 3-(4-Chlorophenyl)-2-methyl-3,3a,4,5-tetrahydrobenzo[g]indazole has been explored in various scientific studies, particularly focusing on its potential as an enzyme inhibitor. For instance, research conducted by Bekircan, Ülker, and Menteşe (2015) synthesized novel heterocyclic compounds derived from a related structure, which were then tested for their inhibitory activities against lipase and α-glucosidase enzymes. Their findings demonstrated significant enzyme inhibition, suggesting the therapeutic potential of such compounds in treating diseases related to enzyme dysfunction (Bekircan, Ülker, & Menteşe, 2015).
Antimicrobial Activity
Another research avenue for this compound derivatives is their antimicrobial properties. Minu et al. (2009) synthesized 2,3-disubstituted-3,3a,4,5,6,7-hexahydro-2H-indazole derivatives and evaluated their antimicrobial activity, finding that some derivatives exhibited potent antimicrobial effects. This suggests the compound's derivatives could be useful in developing new antimicrobial agents (Minu, Thangadurai, Wakode, Agrawal, & Narasimhan, 2009).
Antioxidant Properties
The antioxidant properties of this compound derivatives have also been explored. Polo et al. (2016) synthesized a series of tetrahydroindazoles and evaluated their in vitro antioxidant activity. The study found that certain derivatives showed moderate to strong activity in DPPH and ABTS assays, indicating their potential as antioxidant agents (Polo, Trilleras, Ramos, Galdámez, Quiroga, & Gutiérrez, 2016).
Agricultural Applications
In the agricultural sector, derivatives of this compound have been investigated for their herbicidal activities. Hwang et al. (2005) synthesized indazole derivatives and assessed their efficacy as herbicides in paddy fields, demonstrating good selectivity and potent activity against annual weeds (Hwang, Kim, Jeon, Hong, Song, Chung, & Cho, 2005).
Properties
Molecular Formula |
C18H17ClN2 |
---|---|
Molecular Weight |
296.8 g/mol |
IUPAC Name |
3-(4-chlorophenyl)-2-methyl-3,3a,4,5-tetrahydrobenzo[g]indazole |
InChI |
InChI=1S/C18H17ClN2/c1-21-18(13-6-9-14(19)10-7-13)16-11-8-12-4-2-3-5-15(12)17(16)20-21/h2-7,9-10,16,18H,8,11H2,1H3 |
InChI Key |
SENURBWXHFEHJM-UHFFFAOYSA-N |
SMILES |
CN1C(C2CCC3=CC=CC=C3C2=N1)C4=CC=C(C=C4)Cl |
Canonical SMILES |
CN1C(C2CCC3=CC=CC=C3C2=N1)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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